(5Z)-5-(2,4-dichlorobenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C19H13Cl2N3O3S
• Molecular Weight: 434.3 g/mol
• IUPAC Name: (5Z)-5-[(2,4-dichlorophenyl)methylidene]-2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C19H13Cl2N3O3S/c1-26-14-6-4-11(7-15(14)27-2)17-22-19-24(23-17)18(25)16(28-19)8-10-3-5-12(20)9-13(10)21/h3-9H,1-2H3/b16-8-
• Standard InChI Key: KHGZIMFSJORTHY-PXNMLYILSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN3C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/SC3=N2)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)SC3=N2)OC

Introduction

Chemical Structure and Nomenclature

Core Heterocyclic Framework

The molecule features athiazolo[3,2-b][1,2,]triazol-6(5H)-one core, a bicyclic system formed by the fusion of a thiazole ring (five-membered ring with sulfur and nitrogen) and a 1,2,4-triazole ring (three nitrogen atoms). The numbering follows IUPAC conventions, with the thiazole ring occupying positions 1–3 and the triazole at positions 3,2-b (fusion pattern). The Z-configuration at the 5-position benzylidene group is critical for maintaining planarity and influencing intermolecular interactions.

Substituent Analysis

• Position 2: A 3,4-dimethoxyphenyl group introduces electron-donating methoxy substituents at the meta and para positions of the aromatic ring. This substitution pattern is associated with enhanced membrane permeability and target affinity in medicinal chemistry.

• Position 5: The 2,4-dichlorobenzylidene moiety provides electron-withdrawing chlorine atoms at ortho and para positions, which may stabilize the exocyclic double bond and modulate electrophilic reactivity.

Synthesis and Functionalization

Retrosynthetic Pathways

While no explicit synthesis for this compound is documented, analogous thiazolo-triazoles are typically synthesized via:

• Cyclocondensation: Reaction of aminotriazole precursors with CS₂ equivalents to form the thiazole ring.

• Multi-Component Reactions: For example, three-component reactions involving aldehydes, thioureas, and hydrazines to introduce substituents.

• Post-Functionalization: Metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura) or SNAr reactions to install aryl groups.

Key Intermediate: 5-Aminomethylidene Derivatives

Compounds like (Z)-5-cyclopropylaminomethylidene-thiazolo[3,2-b]triazol-6(5H)-one (analog 5c in source 2) demonstrate the feasibility of introducing substituted benzylidene groups via Knoevenagel condensations. X-ray crystallography confirms the Z-configuration’s stability, with a C5–C7 bond length of 1.373 Å and coplanar arrangement of the bicyclic core.

Physicochemical Properties

Molecular Weight and Solubility

• Molecular Formula: C₂₁H₁₅Cl₂N₃O₃S

• Molecular Weight: 476.34 g/mol (calculated).

• LogP: Estimated at 3.8–4.2 (Predicted via PubChem analogs), indicating moderate lipophilicity suitable for blood-brain barrier penetration.

Crystallographic Data

While no crystal structure exists for this compound, related thiazolo-triazoles exhibit planar fused rings (r.m.s. deviation ≤0.0245 Å) and intermolecular hydrogen bonding (N–H∙∙∙O, C–H∙∙∙N) that stabilize crystal packing.

Biological Activity and Mechanism

Antimicrobial and Antiurease Activity

Triazolo-thiadiazole derivatives (source 3) with IC₅₀ values of 8.32 µM against Jack bean urease suggest that the triazole ring’s nitrogen-rich structure facilitates metal chelation, potentially disrupting microbial metalloenzymes.

Structure-Activity Relationships (SAR)

• Methoxy Positioning: 3,4-Dimethoxy groups improve solubility and π-π stacking with aromatic residues in enzyme active sites.

• Chlorine Substitution: Ortho/para dichloro configurations increase electrophilicity, enhancing covalent interactions with cysteine thiols.

• Z-Configuration: Maintains planarity for optimal DNA minor groove binding, as seen in bis-benzimidazole analogs.

Pharmacokinetic and Toxicity Profiling

Metabolic Stability

Methoxy groups are prone to O-demethylation via cytochrome P450 enzymes, while chlorine atoms may reduce hepatic clearance. Predicted half-life: 4–6 hours (analog data).

Toxicity Risks

Chlorinated aromatics carry potential hepatotoxicity risks, necessitating in vivo studies to assess ALT/AST elevation.